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p-Nitrophenyl β-D-Cellotrioside p-Nitrophenyl β-D-Cellotrioside 4-Nitrophenyl β-D-cellotrioside is a chromogenic substrate for endoglucanases and cellobiohydrolases. Hydrolysis of this substrate by these enzymes liberates 4-nitrophenol, which generates a yellow color that is measured by monitoring absorbance at 405 nm.
Brand Name: Vulcanchem
CAS No.: 106927-48-4
VCID: VC0013782
InChI: InChI=1S/C24H35NO18/c26-5-10-13(29)14(30)17(33)23(39-10)42-21-12(7-28)41-24(19(35)16(21)32)43-20-11(6-27)40-22(18(34)15(20)31)38-9-3-1-8(2-4-9)25(36)37/h1-4,10-24,26-35H,5-7H2
SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O
Molecular Formula: C24H35NO18
Molecular Weight: 625.5 g/mol

p-Nitrophenyl β-D-Cellotrioside

CAS No.: 106927-48-4

Reference Standards

VCID: VC0013782

Molecular Formula: C24H35NO18

Molecular Weight: 625.5 g/mol

p-Nitrophenyl β-D-Cellotrioside - 106927-48-4

CAS No. 106927-48-4
Product Name p-Nitrophenyl β-D-Cellotrioside
Molecular Formula C24H35NO18
Molecular Weight 625.5 g/mol
IUPAC Name 2-[6-[4,5-dihydroxy-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C24H35NO18/c26-5-10-13(29)14(30)17(33)23(39-10)42-21-12(7-28)41-24(19(35)16(21)32)43-20-11(6-27)40-22(18(34)15(20)31)38-9-3-1-8(2-4-9)25(36)37/h1-4,10-24,26-35H,5-7H2
Standard InChIKey BETIRLUWOMCBBJ-ZENQEEDISA-N
SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O
Canonical SMILES C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O
Appearance Assay:≥98%A crystalline solid
Description 4-Nitrophenyl β-D-cellotrioside is a chromogenic substrate for endoglucanases and cellobiohydrolases. Hydrolysis of this substrate by these enzymes liberates 4-nitrophenol, which generates a yellow color that is measured by monitoring absorbance at 405 nm.
Synonyms b-D-Glc[1-4]-b-D-Glc-[1-4]-b-D-Glc-1-OC6H4-p-NO2
PubChem Compound 4101626
Last Modified Nov 11 2021
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